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Compound of Interest

Compound Name: FFN102

Cat. No.: B560496

Essential Safety and Handling Guide for FFN102

This guide provides crucial safety and logistical information for the handling and disposal of
FFN102, a fluorescent false neurotransmitter used in neuroscience research. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

l. Personal Protective Equipment (PPE)

While FFN102 is not classified as a hazardous substance or mixture, adherence to standard
laboratory safety protocols is essential to minimize exposure and ensure a safe working
environment.[1] The following personal protective equipment should be worn when handling
FFN102:
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PPE Category

Specific Recommendations

Purpose

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

To protect eyes from potential

splashes of FFN102 solutions.

Hand Protection

Disposable nitrile or latex

gloves.

To prevent skin contact with
the compound. Gloves should
be inspected before use and

changed frequently.

Body Protection

A standard laboratory coat.

To protect personal clothing

and skin from accidental spills.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. If creating
aerosols or handling large
gquantities, a fume hood should
be used. In case of fire, a self-
contained breathing apparatus

is recommended.[1]

To avoid inhalation of dust or

aerosols.[1]

Il. Handling and Storage

Proper handling and storage are critical for maintaining the integrity of FFN102 and ensuring

laboratory safety.

A. Chemical Properties and Stability:
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Property Value

Molecular Formula C11H10NCIO3 - CH3SO3H (mesylate salt)[1]
Molecular Weight 335.76 g/mol (mesylate salt)

Appearance Solid

Purity >98% (HPLC)

Solubility Soluble in water to 50 mM[2]

B. Storage Conditions:

Storage .
Form Duration Notes
Temperature
Solid +4°C Up to 12 months Desiccate[2]
Sealed storage, away
In Solvent -20°C 1 month )
from moisture[1][3]
Sealed storage, away
-80°C 6 months

from moisture[1][3]

C. Safe Handling Procedures:

» Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary PPE and spill cleanup materials readily available.

» Weighing: When weighing the solid form, do so in a chemical fume hood or a designated
area with local exhaust ventilation to avoid inhalation of any dust.[1]

e Solution Preparation: To prepare a stock solution, add the solvent to the vial containing the
FFN102 solid. If using water as the solvent, it is recommended to filter and sterilize the
solution with a 0.22 pm filter before use.[3]

o Use: When working with FFN102 solutions, avoid direct contact with skin and eyes. Use
appropriate lab equipment (e.g., pipettes) for all transfers.
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» Spill Management: In case of a spill, wear appropriate PPE, absorb the spill with an inert
material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the
spill area thoroughly.

lll. Disposal Plan

Dispose of FFN102 and any contaminated materials in accordance with local, state, and
federal regulations.

e Unused Product: Unused FFN102 should be disposed of as chemical waste. Do not discard
it down the drain.

o Contaminated Materials: All disposable materials that have come into contact with FFN102,
such as gloves, pipette tips, and paper towels, should be collected in a designated, sealed
waste container and disposed of as chemical waste.

e Solutions: Aqueous solutions of FFN102 should be collected in a clearly labeled waste
container for chemical waste disposal.

IV. First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with soap and
water. Seek medical attention if irritation

develops.[1]

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[1]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[1]

V. Experimental Workflow and Safety

The following diagram illustrates the key steps and safety considerations in a typical

experiment involving FFN102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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